Cas no 2171376-30-8 (2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid)

2-{2-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclopentyl backbone and a 4-methylpentanamide side chain, offering steric and conformational control in peptide design. The Fmoc group ensures efficient deprotection under mild basic conditions, facilitating solid-phase peptide synthesis (SPPS). This compound is particularly valuable for introducing constrained cyclic motifs or hydrophobic residues into peptide sequences, enhancing stability and binding affinity. High purity and precise stereochemistry (R-configuration) make it suitable for research in medicinal chemistry and bioconjugation. Its compatibility with standard SPPS protocols ensures reliable performance in complex peptide assembly.
2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid structure
2171376-30-8 structure
Product Name:2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid
CAS No:2171376-30-8
MF:C28H34N2O5
MW:478.579967975616
CID:6319108
PubChem ID:165515466
Update Time:2025-05-23

2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid
    • 2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
    • 2171376-30-8
    • EN300-1525713
    • Inchi: 1S/C28H34N2O5/c1-17(2)14-25(27(33)29-24-13-7-8-18(24)15-26(31)32)30-28(34)35-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-25H,7-8,13-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t18?,24?,25-/m1/s1
    • InChI Key: ZLVDSLPVHMSUHF-QJDQLVHXSA-N
    • SMILES: O=C([C@@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC1CC(=O)O

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 734
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 105Ų

2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1525713-0.05g
2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
2171376-30-8
0.05g
$2829.0 2023-06-05
Enamine
EN300-1525713-0.1g
2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
2171376-30-8
0.1g
$2963.0 2023-06-05
Enamine
EN300-1525713-0.25g
2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
2171376-30-8
0.25g
$3099.0 2023-06-05
Enamine
EN300-1525713-0.5g
2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
2171376-30-8
0.5g
$3233.0 2023-06-05
Enamine
EN300-1525713-1.0g
2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
2171376-30-8
1g
$3368.0 2023-06-05
Enamine
EN300-1525713-2.5g
2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
2171376-30-8
2.5g
$6602.0 2023-06-05
Enamine
EN300-1525713-5.0g
2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
2171376-30-8
5g
$9769.0 2023-06-05
Enamine
EN300-1525713-10.0g
2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
2171376-30-8
10g
$14487.0 2023-06-05
Enamine
EN300-1525713-50mg
2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
2171376-30-8
50mg
$827.0 2023-09-26
Enamine
EN300-1525713-100mg
2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
2171376-30-8
100mg
$867.0 2023-09-26

2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid Related Literature

Additional information on 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid

Chemical Compound: 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic Acid (CAS No. 2171376-30-8)

The compound 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid, with CAS number 2171376-30-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its intricate structure, which includes a cyclopentane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the compound's chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel therapeutic agents. The Fmoc group, as part of the molecule's structure, has been shown to enhance stability and solubility, making it an attractive candidate for drug delivery systems. Additionally, the stereochemistry at the (2R) configuration suggests that this compound may exhibit enantioselective behavior in biological systems, which is a critical factor in pharmacology and medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques with stereochemical control. Researchers have employed methods such as Suzuki coupling and Stille coupling to construct the cyclopentane ring system, while the Fmoc group is typically introduced via nucleophilic substitution reactions. The integration of these functional groups into a single molecule represents a significant achievement in modern organic chemistry.

In terms of biological activity, this compound has been tested in vitro for its potential as an enzyme inhibitor and has shown promising results against several key enzymes involved in metabolic pathways. The acetic acid moiety contributes to the molecule's ability to penetrate cellular membranes, enhancing its bioavailability. Furthermore, the presence of the Fmoc group allows for controlled release mechanisms, which are essential for sustained drug delivery.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets at an atomic level. These studies have provided valuable insights into the molecular mechanisms underlying its bioactivity and have guided further optimization efforts. For instance, molecular docking simulations have revealed that the compound exhibits strong binding affinities to specific receptor sites, suggesting its potential as a lead compound in drug discovery.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, innovative approaches such as continuous flow synthesis and green chemistry practices are being explored to address these issues. These developments underscore the importance of sustainable methodologies in modern chemical manufacturing.

In conclusion, the compound 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid represents a cutting-edge advancement in organic chemistry with broad implications for biotechnology and pharmaceutical research. Its unique structure and functional groups make it a versatile tool for exploring novel therapeutic strategies and drug delivery systems.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.